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Compound of Interest

Compound Name: Prosulfuron

Cat. No.: B166686

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Prosulfuron, a sulfonylurea
herbicide, for post-emergence control of broadleaf weeds. This document details its
mechanism of action, application guidelines, and efficacy, along with protocols for conducting
weed control and crop tolerance studies.

Application Notes

Prosulfuron is a selective, systemic herbicide effective at low application rates for the control
of a wide spectrum of annual broadleaf weeds in various crops, including maize (corn),
sorghum, and small grains.[1] It is primarily applied post-emergence, after weed seedlings have
emerged.[1]

Mechanism of Action: Prosulfuron is a member of the sulfonylurea class of herbicides and
functions by inhibiting the enzyme acetolactate synthase (ALS), also known as
acetohydroxyacid synthase (AHAS).[1] ALS is a critical enzyme in the biosynthesis pathway of
branched-chain amino acids: valine, leucine, and isoleucine.[2] Inhibition of this enzyme
disrupts protein synthesis and cell division, leading to the cessation of growth in susceptible
plants.[2][3] Visible symptoms, such as chlorosis and necrosis, typically appear within one to
three weeks after application, ultimately leading to plant death.[1]

Formulation: Prosulfuron is commonly available as a water-dispersible granule (WG).[4] For
example, the product PEAK® contains 750 g/kg of prosulfuron.
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Application Parameters:

o Crops: Forage and grain maize, sorghum, winter wheat, barley, oats, rye, triticale, and proso
millet.

o Application Timing: Post-emergence, when weeds are young and actively growing (typically
at the 2-4 true leaf stage for optimal efficacy).[5] In maize, it can be applied from the 2-leaf
stage up to the 10-leaf stage of the crop.[4][5]

o Use Rates: Application rates are generally low. For instance, PEAK® herbicide is applied at
a rate of 20 g/ha.[4][5]

e Adjuvants: The addition of a non-ionic surfactant is often recommended to enhance foliar
activity, especially under dry conditions.

Quantitative Data Summary

The following tables summarize the available quantitative data on Prosulfuron's efficacy and
crop tolerance.

Table 1: Efficacy of Prosulfuron on Various Broadleaf Weeds
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Weed Species

Scientific Name

Efficacy Rating at 20 g/ha

Black-bindweed Polygonum convolvulus Susceptible
Bugloss Lycopsis arvensis Susceptible
Common Chickweed Stellaria media Susceptible
Broad-leaved Dock (seedling) Rumex obtusifolius Susceptible
Common Fumitory Fumaria officinalis Susceptible
Groundsel Senecio vulgaris Susceptible
Knotgrass Polygonum aviculare Susceptible
Mayweed spp. Matricaria spp. Susceptible
Scarlet Pimpernel Anagallis arvensis Susceptible
Redshank Polygonum persicaria Susceptible
Shepherd's-purse Capsella bursa-pastoris Susceptible
Prickly Sow-thistle Sonchus asper Susceptible
Amaranth Amaranthus spp. Moderately Susceptible

Common Fat-hen

Chenopodium album

Moderately Susceptible

Annual Mercury

Mercurialis annua

Moderately Susceptible

Henbit

Lamium amplexicaule

Not Acceptable Control

Source: Clayton Plant Protection Ltd, 2021; Broadleaf Weed Control with SU Combinations.
Exp.#96-141.[6][7]

Table 2: Tolerance of Grain Sorghum to Post-Emergence Prosulfuron Application
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L. Plant Lo
Application o . Grain Yield
Application  Crop Height .
Treatment Rate (g o . Reduction
. Stage Toxicity (%) Reduction
a.i./ha) (%)
(%)
V5 (5
Prosulfuron 22.8 (1X) expanded 6 Not specified No reduction
leaves)
V8 (8
Prosulfuron 34.2 (1.5X) expanded Not specified 19 No reduction
leaves)

Source: Adapted from Rosales-Robles et al., 2014.[8]

Experimental Protocols

Protocol 1: Post-Emergence Herbicide Efficacy Trial

Objective: To evaluate the efficacy of different rates of Prosulfuron for the post-emergence

control of various broadleaf weed species.

Materials:

e Prosulfuron formulation (e.g., 75% WG)

¢ Non-ionic surfactant

o Calibrated backpack sprayer with flat-fan nozzles

* Weed seeds of target species (e.g., Amaranthus retroflexus, Chenopodium album, Abutilon

theophrasti)

e Pots or designated field plots

o Standard potting mix or prepared seedbed

o Data collection sheets, measuring tape, and camera
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Methodology:

o Experimental Setup:

o Establish experimental units (pots or field plots) in a randomized complete block design
with at least four replications.

o If using pots, fill with a standard potting medium and sow seeds of each target weed
species at a uniform depth.

o If using field plots, prepare a uniform seedbed and ensure a natural or seeded infestation
of the target weeds.

o Include an untreated control and a weed-free control (hand-weeded) for comparison.

o Herbicide Application:

o Apply Prosulfuron at a range of rates (e.g., 10, 20, 30 g a.i./ha) and a standard
recommended rate.

o Apply when the majority of the target weed species are at the 2-4 true leaf stage.

o Use a calibrated sprayer to deliver a consistent spray volume (e.g., 200 L/ha) at a
constant pressure.

o Include a non-ionic surfactant in the spray solution as per the product label
recommendations.

e Data Collection:

o Visually assess weed control at 7, 14, and 28 days after application (DAA) on a scale of
0% (no control) to 100% (complete kill) for each weed species.

o At 28 DAA, record weed density (plants/m?2) and collect above-ground weed biomass from
a designated quadrat within each plot.

o Dry the weed biomass at 70°C to a constant weight and record the dry weight.
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o Data Analysis:

o Calculate the percentage of weed control based on the visual ratings and the reduction in
weed biomass compared to the untreated control.

o Analyze the data using analysis of variance (ANOVA) and a suitable mean separation test
(e.g., Tukey's HSD) to determine significant differences between treatments.

Protocol 2: Crop Tolerance Assessment

Objective: To evaluate the tolerance of a specific crop (e.g., maize, sorghum) to post-
emergence applications of Prosulfuron.

Materials:

Prosulfuron formulation

Non-ionic surfactant

Calibrated backpack sprayer

Seeds of the test crop variety

Field plots with uniform soil type

Data collection sheets, measuring tape, and camera

Methodology:

o Experimental Setup:

o

Establish field plots in a randomized complete block design with at least four replications.

[¢]

Plant the crop according to standard agronomic practices for the region.

[¢]

Maintain the plots weed-free through hand-weeding to isolate the effect of the herbicide on
the crop.

Include an untreated, weed-free control.

o
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» Herbicide Application:

o Apply Prosulfuron at the recommended rate (1X) and a higher rate (e.g., 2X) to assess
the margin of crop safety.

o Apply the herbicide at the crop growth stage specified on the product label (e.g., 2-10 leaf
stage for maize).

o Use a calibrated sprayer to ensure accurate and uniform application.
o Data Collection:

o Visually assess crop injury (e.g., chlorosis, stunting, necrosis) at 7, 14, and 28 DAA on a
scale of 0% (no injury) to 100% (crop death).

o Measure plant height at regular intervals throughout the growing season.

o At crop maturity, harvest the grain from the center rows of each plot to determine the grain
yield.

o Data Analysis:

o Analyze the crop injury ratings, plant height data, and grain yield using ANOVA and a
mean separation test.

o Compare the herbicide-treated plots to the untreated control to determine if Prosulfuron
causes any significant adverse effects on crop growth and yield.

Visualizations
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Caption: Prosulfuron's mode of action via inhibition of Acetolactate Synthase (ALS).
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Caption: Experimental workflow for a post-emergence herbicide efficacy study.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b166686?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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